1-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-methyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C16H16N6O2/c1-21-14(5-6-19-21)12-7-11(8-17-10-12)9-18-16(24)13-3-4-15(23)22(2)20-13/h3-8,10H,9H2,1-2H3,(H,18,24)
• InChI Key: HYLNKGUDHMNUFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)NCC2=CC(=CN=C2)C3=CC=NN3C
• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol
• CAS No.: 2034336-19-9

Description

1-methyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H16N6O2 and its molecular weight is 324.344. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Evaluation

• Research demonstrates the novel synthesis of various heterocyclic derivatives incorporating N-methylphthalimide, showing moderate to strong antimicrobial activity, particularly against Aspergillus niger, indicating the chemical's utility in developing new antimicrobial agents (Al-Omran & El-Khair, 2005).
• Another study involved the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols, showcasing the potential for creating novel fused heterobicycles, though specific biological activities were not highlighted (Karthikeyan, Vijayakumar, & Sarveswari, 2014).
• The synthesis of potential anticancer agents, specifically imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, has been reported. These compounds were evaluated for their antitumor activity, indicating the chemical's utility in cancer research (Temple, Rose, Comber, & Rener, 1987).

Antimycobacterial and Antiviral Activity

• A study on the synthesis of highly functionalized novel pyrazolopyridones using oxoketene dithioacetal revealed compounds with moderate to potent anti-HIV activity, showcasing the potential of the chemical in antiviral research (Savant, Ladva, & Pandit, 2018).
• Pyridines and pyrazines substituted with various isosteres were synthesized and tested against Mycobacterium tuberculosis, indicating the relevance of the chemical in developing treatments for tuberculosis (Gezginci, Martin, & Franzblau, 1998).

Catalytic Applications and Material Synthesis

• The catalytic 1,2-regioselective dearomatization of N-heteroaromatics via hydroboration has been explored, demonstrating the chemical's utility in synthetic organic chemistry and material science (Liu, Khononov, & Eisen, 2018).